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Compound of Interest

Compound Name: 4-Diazodiphenylamino sulfate

Cat. No.: B7820589 Get Quote

Extensive literature searches have revealed no scientific evidence to support the use of 4-
diazodiphenylamino sulfate, also known by its trade name Variamine Blue RT Salt, as an

inhibitor of protein-protein interactions (PPIs). While the user request sought a detailed

comparison guide on its specificity and selectivity for this application, the compound is primarily

documented as a dye with applications in the textile industry, biological staining, and analytical

chemistry.[1][2][3]

Our investigation found no published studies, experimental data, or any other documentation

that characterizes 4-diazodiphenylamino sulfate as a modulator of protein-protein

interactions. Consequently, quantitative data regarding its binding affinity, IC50 values against

specific targets, or off-target effects in a biological context as a PPI inhibitor are not available.

The available scientific literature consistently describes the utility of 4-diazodiphenylamino
sulfate in contexts related to its properties as a chromogenic substance. For instance, it has

been used in spectrophotometric methods to determine enzyme activity based on color

change, a role that leverages its dye characteristics rather than any direct inhibitory function on

protein interactions.[2]

Furthermore, safety and toxicological information is available for the compound, with some

discussion on the potential mutagenicity of related p-phenylenediamine compounds following

oxidation.[4] However, this information does not pertain to any therapeutic or research

application as a PPI inhibitor.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b7820589?utm_src=pdf-interest
https://www.benchchem.com/product/b7820589?utm_src=pdf-body
https://www.benchchem.com/product/b7820589?utm_src=pdf-body
https://www.chemimpex.com/products/42075
https://www.scientificlabs.co.uk/product/haematology-and-histology-stains/201464-25G
https://www.kaimosi.com/4477-28-5.html
https://www.benchchem.com/product/b7820589?utm_src=pdf-body
https://www.benchchem.com/product/b7820589?utm_src=pdf-body
https://www.benchchem.com/product/b7820589?utm_src=pdf-body
https://www.scientificlabs.co.uk/product/haematology-and-histology-stains/201464-25G
https://datasheets.scbt.com/sc-220371.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the absence of any data on the biological activity of 4-diazodiphenylamino sulfate as a

protein-protein interaction inhibitor, it is not possible to create a comparison guide, detail

experimental protocols for its evaluation, or generate the requested data tables and

visualizations. The fundamental premise of the request—that 4-diazodiphenylamino sulfate is

a tool for studying or inhibiting PPIs—is not supported by the current body of scientific

literature.

Therefore, researchers, scientists, and drug development professionals seeking inhibitors of

protein-protein interactions should consider established and validated chemical compounds for

which extensive specificity and selectivity data are available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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